Cas no 126443-14-9 ((2E)-1-(4-chlorophenyl)-3-(4-fluorophenyl)prop-2-en-1-one)

• Product Name: (2E)-1-(4-chlorophenyl)-3-(4-fluorophenyl)prop-2-en-1-one
• CAS No: 126443-14-9
• MF: C₁₅H₁₀ClFO
• MW: 260.690706729889
• CID: 3062006
• PubChem ID: 5376496
• Update Time: 2025-04-21

(2E)-1-(4-chlorophenyl)-3-(4-fluorophenyl)prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• (2E)-1-(4-chlorophenyl)-3-(4-fluorophenyl)prop-2-en-1-one
• NSC159104
• NSC-159104
• Z46033285
• 126443-14-9
• trans-4'-Chloro-4-fluorochalcone
• 2-Propen-1-one, 1-(4-chlorophenyl)-3-(4-fluorophenyl)-, (2E)-
• InChI=1/C15H10ClFO/c16-13-6-4-12(5-7-13)15(18)10-3-11-1-8-14(17)9-2-11/h1-10H/b10-3+
• PLCRXLPQUCVAPP-XCVCLJGOSA-N
• PLCRXLPQUCVAPP-XCVCLJGOSA-
• (E)-1-(4-chlorophenyl)-3-(4-fluorophenyl)prop-2-en-1-one
• MFCD00018703
• (2E)-1-(4-Chlorophenyl)-3-(4-fluorophenyl)-2-propen-1-one #
• SCHEMBL2646485
• AKOS001335064

• Inchi： 1S/C15H10ClFO/c16-13-6-4-12(5-7-13)15(18)10-3-11-1-8-14(17)9-2-11/h1-10H/b10-3+
• InChI Key： PLCRXLPQUCVAPP-XCVCLJGOSA-N
• SMILES： ClC1C=CC(=CC=1)C(/C=C/C1C=CC(=CC=1)F)=O

Computed Properties

• Exact Mass: 260.0404208Da
• Monoisotopic Mass: 260.0404208Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 17.1Ų